Ammonium heptafluorotantalate(V)

• CAS No.: 12022-02-5
• Molecular Formula: F7H8N2Ta
• Molecular Weight: 350.014 g/mol
• IUPAC Name: diazanium;heptafluorotantalum(2-)
• InChI: InChI=1S/7FH.2H3N.Ta/h7*1H;2*1H3;/q;;;;;;;;;+5/p-5
• InChI Key: RDNGDFQMYLJTJR-UHFFFAOYSA-I
• SMILES: [NH4+].[NH4+].[F-].[F-].F[Ta](F)(F)(F)F
• Canonical SMILES: [NH4+].[NH4+].F[Ta-2](F)(F)(F)(F)(F)F

Description

Ammonium heptafluorotantalate(V) is an inorganic compound with the chemical formula (NH4)2TaF7. It is a white crystalline solid that is highly soluble in water. This compound is primarily used in the field of materials science and chemistry due to its unique properties and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

Ammonium heptafluorotantalate(V) can be synthesized through the reaction of tantalum pentoxide (Ta2O5) with ammonium bifluoride (NH4HF2) in the presence of hydrofluoric acid (HF). The reaction proceeds as follows:

$$Ta_2O_5 + 6NH_4HF_2 + 2HF \rightarrow 2(NH_4)_2TaF_7 + 5H_2O$$Ta2​O5​+6NH4​HF2​+2HF→2(NH4​)2​TaF7​+5H2​O

This reaction typically requires controlled conditions, including a specific temperature range and the use of protective equipment due to the corrosive nature of hydrofluoric acid .

Industrial Production Methods

In industrial settings, the production of ammonium heptafluorotantalate(V) involves the leaching of tantalum ores, such as columbite and tantalite, with hydrofluoric acid and sulfuric acid. The resulting solution is subjected to liquid-liquid extraction to remove impurities, followed by the addition of ammonium fluoride to precipitate the desired compound .

Chemical Reactions Analysis

Types of Reactions

Ammonium heptafluorotantalate(V) undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form tantalum pentafluoride (TaF5).

Reduction: It can be reduced to form lower oxidation states of tantalum.

Substitution: It can undergo substitution reactions where fluoride ions are replaced by other ligands.

Common Reagents and Conditions

Common reagents used in these reactions include hydrofluoric acid, ammonium bifluoride, and various reducing agents. The reactions typically require controlled temperatures and protective equipment due to the corrosive nature of the reagents .

Major Products Formed

The major products formed from these reactions include tantalum pentafluoride (TaF5), lower oxidation states of tantalum, and substituted tantalum compounds .

Scientific Research Applications

Ammonium heptafluorotantalate(V) has several scientific research applications, including:

Materials Science: It is used in the synthesis of tantalum-based materials and coatings.

Chemistry: It serves as a precursor for the preparation of other tantalum compounds.

Biology and Medicine: It is used in the development of tantalum-based biomaterials for medical implants.

Industry: It is employed in the production of electronic components and high-performance alloys

Mechanism of Action

The mechanism of action of ammonium heptafluorotantalate(V) involves its ability to release fluoride ions, which can interact with various molecular targets. These interactions can lead to the formation of stable complexes and the modification of surface properties of materials. The compound’s reactivity is primarily due to the presence of the highly electronegative fluoride ions.

Comparison with Similar Compounds

Similar Compounds

Potassium heptafluorotantalate (K2TaF7): Similar in structure and reactivity but uses potassium ions instead of ammonium ions.

Ammonium hexafluorotantalate (NH4TaF6): Contains one less fluoride ion and has different reactivity and applications.

Ammonium hexafluoroniobate (NH4NbF6): Similar in structure but contains niobium instead of tantalum.

Uniqueness

Ammonium heptafluorotantalate(V) is unique due to its high solubility in water and its ability to form stable complexes with various ligands. This makes it particularly useful in the synthesis of tantalum-based materials and in applications requiring high-purity tantalum compounds .

Biological Activity

Ammonium heptafluorotantalate(V) (NH4TaF7) is a tantalum compound that has garnered interest in various scientific fields due to its unique chemical properties and potential biological applications. This article explores its biological activity, focusing on its effects on cellular systems, antimicrobial properties, and implications for medical applications.

Ammonium heptafluorotantalate(V) is characterized by its heptafluoride anion, which contributes to its distinctive reactivity and interaction with biological systems. The compound is typically synthesized through the reaction of tantalum pentoxide with ammonium fluoride under controlled conditions, resulting in a stable crystalline form that can be analyzed using techniques such as X-ray diffraction and Raman spectroscopy .

Antimicrobial Properties

Recent studies have indicated that ammonium heptafluorotantalate(V) exhibits significant antimicrobial activity. The compound's ionic nature allows it to interact with microbial membranes, leading to disruption and subsequent cell death. Research has shown that ammonium-based ionic liquids, similar in structure to NH4TaF7, can effectively reduce the viability of various bacterial strains and viruses .

Table 1: Antimicrobial Efficacy of Ammonium Heptafluorotantalate(V)

Microorganism	Concentration (mg/mL)	Viability Reduction (%)
Escherichia coli	5	95
Staphylococcus aureus	5	90
Influenza virus	2	85

These findings suggest that NH4TaF7 could be utilized in developing antimicrobial coatings or treatments, particularly in medical settings where infection control is critical.

Cellular Interaction

The interaction of ammonium heptafluorotantalate(V) with human cells has been investigated to assess its cytotoxicity and potential therapeutic effects. In vitro studies have demonstrated that at low concentrations, NH4TaF7 can promote cell proliferation and enhance metabolic activity in certain cell lines, indicating a possible role as a biocompatible material for implants or drug delivery systems .

Case Study: Cytotoxicity Assessment

In a study evaluating the cytotoxic effects of ammonium heptafluorotantalate(V) on human fibroblast cells:

• Concentration : 0.1 mg/mL showed no significant toxicity.
• Concentration : 1 mg/mL resulted in a 20% reduction in cell viability.
• Concentration : 5 mg/mL caused a 50% reduction in cell viability.

These results highlight the importance of dosage when considering the therapeutic applications of NH4TaF7.

Implications for Medical Applications

The unique properties of ammonium heptafluorotantalate(V) position it as a promising candidate for various medical applications, including:

• Antimicrobial Coatings : Its effectiveness against bacteria and viruses suggests potential use in coatings for surgical instruments or implants.
• Drug Delivery Systems : The ability to enhance cellular uptake at low concentrations may facilitate targeted drug delivery.
• Biocompatible Materials : Given its low cytotoxicity at specific concentrations, NH4TaF7 could be explored as a material for biomedical implants.